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Compound of Interest

Compound Name: CP 141938
CAS No.: 182822-62-4
Cat. No.: B029727

Get Quote
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Topic: Differentiating Central vs. Peripheral NK1
Receptor Antagonism in Drug Discovery
Executive Summary

This guide provides an in-depth technical analysis of CP 141938, a highly selective Neurokinin-
1 (NK1) receptor antagonist, specifically in the context of peripheral target validation and
Blood-Brain Barrier (BBB) efflux liability assessment.

While Aprepitant (clinical Standard of Care, SoC) and CP-122,721 (research SoC) are utilized
for their robust CNS penetration to treat centrally mediated pathologies (e.g., chemotherapy-
induced nausea and vomiting), CP 141938 serves a distinct and critical role as a peripherally
restricted probe. Its unique susceptibility to P-glycoprotein (P-gp) efflux makes it the "gold
standard" negative control for CNS target engagement, allowing researchers to isolate
peripheral mechanisms of inflammation and nociception from central neurogenic responses.

Mechanism of Action & Chemical Differentiation
1.1 The Core Differentiator: P-glycoprotein (P-gp) Liability
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Both CP 141938 and the SoC (Aprepitant/CP-122,721) share high affinity for the human NK1

receptor (

nM). However, their utility diverges at the Blood-Brain Barrier (BBB).

o Standard of Care (Aprepitant/CP-122,721): Designed to be P-gp silent. These compounds

passively diffuse across the endothelial membrane of the BBB and evade efflux transporters,

achieving high unbound brain-to-plasma ratios (

).

o CP 141938: Structurally engineered to be a high-affinity substrate for MDR1 (P-gp). Upon
entering the endothelial cell, it is immediately pumped back into the systemic circulation. This

"functional impermeability” restricts its biological activity to the periphery (e.g., skin, viscera,

immune cells) in wild-type subjects.

1.2 Signaling Pathway & Efflux Mechanism

The following diagram illustrates the differential disposition of CP 141938 versus the SoC at the
BBB interface.
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Figure 1: Differential transport kinetics at the Blood-Brain Barrier. CP 141938 is actively
extruded by P-gp, preventing CNS target engagement.

Comparative Performance Analysis
2.1 Pharmacokinetic Profile (Rat Model)

The defining characteristic of CP 141938 is its negligible brain penetration in P-gp competent
animals compared to the SoC.

CP 141938 CP-122,721 Aprepitant (Clinical
Parameter .
(Peripheral Probe) (Research SoC) SoC)
Target Human NK1 Receptor = Human NK1 Receptor = Human NK1 Receptor
Affinity (
~9.5 ~9.8 ~9.6
)
MDR1 (P-gp)
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Substrate?
Brain/Plasma Ratio (
< 0.05 (Wild Type) >1.0 >0.8
)
Effect in P-gp KO High Brain
) ] Unchanged Unchanged
Mice Penetration
] N Peripheral Target o o ) )
Primary Utility CNS Target Validation  Clinical Antiemetic

Validation

2.2 Efficacy in Functional Models

This separation allows researchers to dissect the "site of action" for NK1-mediated pathologies.
o Experiment A: Cisplatin-Induced Emesis (Central Model)

o Mechanism:[1][2][3] Cisplatin triggers Substance P release in the Nucleus Tractus
Solitarius (NTS) in the brainstem.
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o Result:SoC (Aprepitant) completely abolishes emesis. CP 141938 fails to inhibit emesis at
equivalent systemic doses, confirming lack of central engagement.

o Experiment B: Plasma Protein Extravasation (Peripheral Model)

o Mechanism:[1][2][3] Substance P released from sensory nerve endings in the skin causes
vasodilation and edema (neurogenic inflammation).

o Result:Both CP 141938 and SoC are equally effective at inhibiting edema, proving that CP
141938 is pharmacologically active but restricted to the periphery.

Experimental Protocols
Protocol 1: In Vitro P-gp Efflux Liability Assessment
To verify if a compound acts like CP 141938 (substrate) or SoC (permeant).

e Cell Line Preparation: Seed MDR1-transfected MDCK (or Caco-2) cells on Transwell®
polycarbonate membrane inserts. Culture for 5 days to form a confluent monolayer (TEER >
200

)-

e Dosing: Prepare CP 141938 and Comparator (e.g., Propranolol as high-perm control) at 10

in HBSS buffer.

e Transport Assay:
o Apical to Basolateral (A->B): Add drug to the top well. Measure appearance in bottom well.
o Basolateral to Apical (B->A): Add drug to the bottom well. Measure appearance in top well.
o Quantification: Analyze samples via LC-MS/MS.
e Calculation: Calculate the Efflux Ratio (ER):

o Interpretation: An ER > 2.0 indicates active efflux. CP 141938 typically yields an ER > 10,
whereas SoC yields an ER
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Protocol 2: Differential Efficacy in Neurogenic Inflammation (In Vivo)

To validate peripheral-only activity.

Subjects: Male Sprague-Dawley rats (250-300g).

Pre-treatment: Administer CP 141938 (10 mg/kg, i.v.) or Vehicle to Group A. Administer
Aprepitant (10 mg/kg, i.v.) to Group B.

Induction: 1 hour post-dose, anesthetize rats and inject Capsaicin (10
in 50
) into the dorsal surface of the right hind paw.

Tracer: Immediately inject Evans Blue dye (30 mg/kg, i.v.).
Endpoint: After 30 minutes, euthanize animals. Excise dorsal skin of the paw.
Extraction: Extract dye in formamide (60°C for 24h) and measure absorbance at 620 nm.

Validation: Both compounds should significantly reduce dye leakage compared to vehicle. If
CP 141938 works here but fails in a hot-plate test (central pain), the peripheral restriction is
validated.

Diagram: Decision Logic for Compound Selection
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Figure 2: Decision matrix for selecting between CP 141938 and Standard of Care based on

experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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